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Cat. No.: B10861432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Introduction

Epstein-Barr virus (EBV) lytic cycle inducer-1, also identified as Dp44mT or compound C7, is a

potent iron-chelating compound utilized in research to reactivate the Epstein-Barr virus from its

latent state into the lytic cycle.[1][2] This induction is a critical area of study for developing novel

therapeutic strategies against EBV-associated malignancies, such as certain lymphomas and

carcinomas. The transition from the latent to the lytic phase makes cancer cells vulnerable to

antiviral drugs, a therapeutic approach known as lytic induction therapy.[3]

Mechanism of Action

Dp44mT functions primarily as an iron chelator.[1][4] By sequestering intracellular iron, it

stabilizes the hypoxia-inducible factor 1-alpha (HIF-1α), which can trigger the reactivation of the

EBV lytic cycle.[3] Furthermore, Dp44mT has been shown to reactivate the EBV lytic cycle by

activating the ERK1/2-autophagy axis in epithelial cancers.[1][2] This dual mechanism makes it

a subject of interest in cancer research. In some contexts, Dp44mT is used in conjunction with

histone deacetylase (HDAC) inhibitors, such as Romidepsin and SAHA, to synergistically

enhance the induction of the EBV lytic cycle.[1][2]
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Dp44mT has been effectively used to induce the EBV lytic cycle in various EBV-positive cell

lines, including epithelial cancer cell lines like AGS-BX1 and lymphoma cell lines.[1] The

effective concentration can vary depending on the cell line and experimental duration, typically

ranging from 1.25 µM to 80 µM.[1][2]

Quantitative Data Summary
Property Value Source(s)

Synonyms Dp44mT, Compound C7 [1][2]

Molecular Formula C₁₄H₁₅N₅S [1][5]

Molecular Weight 285.37 g/mol [4][5][6]

Appearance
Light yellow to yellow

crystalline solid
[4][6]

Solubility (DMSO) ≥62.5 mg/mL (~219 mM) [5]

Solubility (Ethanol) 33-47 mg/mL [1][7]

Solubility (Water) Insoluble [7]

Typical Working Concentration 1.25 µM - 80 µM [1][2]

Storage (Powder) -20°C for up to 3 years [4]

Storage (Stock Solution)
-80°C for up to 1 year; -20°C

for up to 1 month
[7][8]

Experimental Protocols
Materials

EBV lytic cycle inducer-1 (Dp44mT) powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile, filtered pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution of Dp44mT, a

commonly used concentration for laboratory research.

Pre-analysis and Calculation:

Ensure the molecular weight of Dp44mT is 285.37 g/mol .

To prepare a 10 mM stock solution, you will need to dissolve 2.85 mg of Dp44mT in 1 mL

of DMSO.

Calculation:

Weight (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Weight (mg) = 10 mmol/L x 0.001 L x 285.37 g/mol x 1000 mg/g = 2.85 mg

Preparation Procedure:

Work in a clean, sterile environment, such as a laminar flow hood, to prevent

contamination.

Carefully weigh out 2.85 mg of Dp44mT powder and transfer it to a sterile microcentrifuge

tube.

Add 1 mL of high-purity DMSO to the tube containing the Dp44mT powder.

Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved. A clear, yellow solution should be obtained. Sonication can be used

to aid dissolution if necessary.[9]

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL or

50 µL) in sterile microcentrifuge tubes.[8]

Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for short-term

storage (up to one month).[7][8]

Preparation of Working Solution:

When ready to use, thaw a single aliquot of the 10 mM stock solution at room

temperature.

Dilute the stock solution to the desired final concentration in your cell culture medium. For

example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock

solution to 999 µL of cell culture medium.

Mix the working solution well before adding it to your cell cultures. The final concentration

of DMSO in the culture medium should be kept low (typically below 0.1%) to avoid solvent-

induced cytotoxicity.[10]
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Signaling Pathway of EBV Lytic Cycle Induction by Dp44mT
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Caption: Signaling pathway of Dp44mT in inducing the EBV lytic cycle.
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Experimental Workflow for Dp44mT Stock Solution Preparation and Use

Stock Solution Preparation

Experimental Use

1. Weigh 2.85 mg Dp44mT

2. Dissolve in 1 mL DMSO

3. Vortex until dissolved

4. Aliquot into sterile tubes

5. Store at -80°C or -20°C

6. Thaw one aliquot

7. Dilute to working
concentration in media

8. Treat EBV-positive cells

9. Perform downstream analysis

Click to download full resolution via product page

Caption: Workflow for preparing and using Dp44mT stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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